molecular formula C12H13NO2 B8627839 methyl 3-(1H-indol-2-yl)propanoate

methyl 3-(1H-indol-2-yl)propanoate

Cat. No.: B8627839
M. Wt: 203.24 g/mol
InChI Key: KESSAPDPBMCDLZ-UHFFFAOYSA-N
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Description

Methyl 3-(1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO2

Molecular Weight

203.24 g/mol

IUPAC Name

methyl 3-(1H-indol-2-yl)propanoate

InChI

InChI=1S/C12H13NO2/c1-15-12(14)7-6-10-8-9-4-2-3-5-11(9)13-10/h2-5,8,13H,6-7H2,1H3

InChI Key

KESSAPDPBMCDLZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC1=CC2=CC=CC=C2N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of Methyl 5-(2-nitrophenyl)-4-oxopentanoate (4.29 g, 17.08 mmol) and Iron powder (6.0 g, 107 mmol) in AcOH (75 mL) was heated at reflux for 3 h. The crude mixture was concentrated under reduced pressure and diluted with ethyl acetate. The organic solution was washed with NaOH solution, brine, sodium sulfate, filtered, and concentrated. Purification via flash chromatography then afforded the title compound (3.1 g, 14.49 mmol, 85% yield). LCMS: rt=2.86 min, [M+H+]=204.
Quantity
4.29 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Name
Quantity
6 g
Type
catalyst
Reaction Step One
Yield
85%

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